Pentyl dihydrogen phosphate
Pentyl dihydrogen phosphate
Amyl acid phosphate appears as a colorless liquid. Burns, though difficult to ignite. Denser than water and is insoluble in water. Hence, sinks in water. Corrosive to metals and tissue. Vapors are heavier than air. Used as a curing agent in paints and plastics and in the manufacture of synthetic fibers.
Brand Name:
Vulcanchem
CAS No.:
12789-46-7
VCID:
VC0084744
InChI:
InChI=1S/C5H13O4P/c1-2-3-4-5-9-10(6,7)8/h2-5H2,1H3,(H2,6,7,8)
SMILES:
CCCCCOP(=O)(O)O
Molecular Formula:
C5H13O4P
Molecular Weight:
168.13 g/mol
Pentyl dihydrogen phosphate
CAS No.: 12789-46-7
Main Products
VCID: VC0084744
Molecular Formula: C5H13O4P
Molecular Weight: 168.13 g/mol
| CAS No. | 12789-46-7 |
|---|---|
| Product Name | Pentyl dihydrogen phosphate |
| Molecular Formula | C5H13O4P |
| Molecular Weight | 168.13 g/mol |
| IUPAC Name | pentyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C5H13O4P/c1-2-3-4-5-9-10(6,7)8/h2-5H2,1H3,(H2,6,7,8) |
| Standard InChIKey | NVTPMUHPCAUGCB-UHFFFAOYSA-N |
| SMILES | CCCCCOP(=O)(O)O |
| Canonical SMILES | CCCCCOP(=O)(O)O |
| Physical Description | Amyl acid phosphate appears as a colorless liquid. Burns, though difficult to ignite. Denser than water and is insoluble in water. Hence, sinks in water. Corrosive to metals and tissue. Vapors are heavier than air. Used as a curing agent in paints and plastics and in the manufacture of synthetic fibers. Liquid |
| Description | Amyl acid phosphate appears as a colorless liquid. Burns, though difficult to ignite. Denser than water and is insoluble in water. Hence, sinks in water. Corrosive to metals and tissue. Vapors are heavier than air. Used as a curing agent in paints and plastics and in the manufacture of synthetic fibers. |
| PubChem Compound | 61572 |
| Last Modified | Nov 11 2021 |
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